Cas no 1261230-16-3 (3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261230-16-3
• MF: C₁₅H₂₂ClN₃O₃
• MW: 327.806482791901
• CID: 2162161
• Update Time: 2025-07-21

3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)oxy)piperidine-1-carboxylate
• SBB075838
• tert-butyl 3-(4-chloro-5-methylpyrimidin-2-yloxy)piperidinecarboxylate
• 3-(4-Chloro-5-methylpyrimidin-2-yloxy)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H22ClN3O3/c1-10-8-17-13(18-12(10)16)21-11-6-5-7-19(9-11)14(20)22-15(2,3)4/h8,11H,5-7,9H2,1-4H3
• InChI Key： QNNVBNBRHNFIPT-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NC(=N1)OC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Topological Polar Surface Area: 64.599

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 450.2±55.0 °C at 760 mmHg
• Flash Point: 226.1±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-16-3)

3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1261230-16-3) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a chloro-methyl pyrimidine moiety and a tert-butyl ester group, this compound has garnered significant attention for its potential in modulating biological pathways and enhancing chemical stability.

The growing interest in CAS No. 1261230-16-3 aligns with the increasing demand for highly functionalized heterocyclic compounds in modern chemistry. Researchers are particularly intrigued by its role as an intermediate in synthesizing targeted therapeutic agents, especially in oncology and neurology. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in precision medicine due to their ability to regulate cell signaling pathways. This connection to cancer research and neurodegenerative diseases makes it a subject of frequent searches in academic and industrial databases.

From a synthetic chemistry perspective, the tert-butyl ester group in 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester offers exceptional advantages. It serves as a protecting group for carboxylic acids, a technique widely discussed in organic chemistry forums and AI-driven synthesis platforms. This feature is particularly valuable in multi-step reactions, where selective deprotection is required. The compound’s stability under various conditions also makes it a preferred choice for high-throughput screening and combinatorial chemistry, both of which are trending topics in drug discovery workflows.

Another area where CAS No. 1261230-16-3 shines is its application in agrochemical innovation. The 4-chloro-5-methyl-pyrimidine scaffold is a key structural motif in several herbicides and pesticides, addressing global concerns about sustainable agriculture. With the rise of green chemistry initiatives, researchers are exploring eco-friendly modifications of such compounds to reduce environmental impact. This aligns with frequent search queries like "pyrimidine-based agrochemicals" and "safe pesticide intermediates," reflecting public interest in sustainable solutions.

The analytical characterization of 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound’s quality, a topic often searched by quality control professionals and analytical chemists. The compound’s chromatographic behavior and spectral data are also documented in open-access databases, supporting reproducibility—a cornerstone of modern scientific research.

In the context of intellectual property, CAS No. 1261230-16-3 has been referenced in several patents related to small-molecule drug candidates. This ties into the broader discussion of patent landscapes in the pharmaceutical industry, a frequently searched topic among legal and R&D professionals. The compound’s structural flexibility allows for derivative claims, making it a valuable asset in patent strategies for novel therapeutics.

Looking ahead, the demand for 3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester is expected to rise, driven by its dual utility in pharmaceuticals and agrochemicals. Its compatibility with automated synthesis platforms and AI-driven molecular design tools further enhances its appeal, reflecting the industry’s shift toward digitalization. As researchers continue to explore its potential, this compound will likely remain a focal point in scientific literature and commercial applications.